Cas no 81-63-0 (1,4-Diamino-2,3-dihydroanthraquinone)

1,4-Diamino-2,3-dihydroanthraquinone Properties

Names and Identifiers

• 1,4-Diaminoanthraquinone
• C.I. 61100
• Solvent Violet 11
• Disperse Violet 1
• Leuco-1,4-diaminoanthraquinone
• 1,4-diamino-2,3-dihydroanthraquinone
• 1,4-diamino-2,3-dihydroanthracene-9,10-dione
• Anthraquinone,1,4-diamino-2,3-dihydro- (8CI)
• 1,4-Diamino-2,3-dihydro-9,10-anthraquinone
• 2,3-Dihydro-1,4-diaminoanthraquinone
• C.I. Solvent Violet 47
• NSC 23123
• Solvent Violet 47
• Anthraquinone,4-diamino-2,3-dihydro-
• EINECS 201-367-1
• 9,10-Anthracenedione, 1,4-diamino-2,3-dihydro-
• U46FO9XL97
• 1,3-dihydroanthraquinone
• J192.590C
• A840174
• BRN 2125631
• Anthraquinone, 2,3-dihydro-1,4-diamino-
• REGID_for_CID_663251
• 1,4-Diamino-2,3-dihydro-9,10-anthracenedione #
• Q4545694
• C.I.Solvent Violet 47
• CCRIS 5607
• 1,4-Diamino-2, 3-dihydroanthraquinone
• 9, 1,4-diamino-2,3-dihydro-
• DTXSID70883261
• CHEMBL3392069
• NCGC00246921-01
• SCHEMBL4800950
• 1,4-Diamino-2,3-dihydro-9,10-anthracenedione
• NSC-23123
• 81-63-0
• LS-20666
• 1,4-Diimino-2,3-dihydroanthracene-9,10-diol
• D95746
• NSC23123
• SSGALQHXKMAJTL-UHFFFAOYSA-N
• FT-0627803
• 1,4-DIAMINO-2,3-DIHYDROANTHRAQUINONE
• Anthraquinone, 1,4-diamino-2,3-dihydro-
• 1,4-Diamino-2,3-dihydro-anthraquinone
• AS-14243
• CS-0331014
• AKOS015854642
• SB80619
• MLS000738012
• REGID_for_CID_5354979
• UNII-U46FO9XL97
• NS00041174
• 1,4-Diamino-2,3-dihydro-9,10-anthracenedione (ACI)
• Anthraquinone, 1,4-diamino-2,3-dihydro- (8CI)
• UFVDYITXJBCPMW-UHFFFAOYSA-N
• DB-056545
• +Expand

• MDL： MFCD00035689
• InChIKey： SSGALQHXKMAJTL-UHFFFAOYSA-N
• Inchi： 1S/C14H12N2O2/c15-9-5-6-10(16)12-11(9)13(17)7-3-1-2-4-8(7)14(12)18/h1-4H,5-6,15-16H2
• SMILES： O=C1C2C(=C(CCC=2N)N)C(=O)C2C1=CC=CC=2

Computed Properties

• Exact Mass: 240.09000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 240.089878
• Heavy Atom Count: 18
• Complexity: 456
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: 15
• Surface Charge: 0
• Topological Polar Surface Area: 86.2

Experimental Properties

• LogP: 2.68560
• PSA: 86.18000
• Refractive Index: 1.6180 (estimate)
• Boiling Point: 382.97°C (rough estimate)
• Melting Point: 257-262°C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 180.7 °C
• Color/Form: Dark green to brown powder
• Solubility: Soluble in benzene, nitrobenzene, pyridine and aniline, slightly soluble in hot acetic acid and ethanol.
• Density: 1.1613 (rough estimate)